Cas no 31437-05-5 (pyrazin-2-ylthiourea)
pyrazin-2-ylthiourea structure
Product Name:pyrazin-2-ylthiourea
CAS No:31437-05-5
MF:C5H6N4S
MW:154.192938327789
MDL:MFCD04971717
CID:317505
PubChem ID:2771013
Update Time:2025-04-19
pyrazin-2-ylthiourea Chemical and Physical Properties
Names and Identifiers
-
- Thiourea,N-2-pyrazinyl-
- pyrazin-2-ylthiourea
- Pyrazin-2-yl-thiourea
- N-Pyrazinylthiourea
- Pyrazin-2-yl-thioharnstoff
- Thiourea,N-2-pyrazinyl
- Thiourea,pyrazinyl
- 1-(Pyrazin-2-yl)thiourea
- SCHEMBL1889092
- FT-0732950
- W13133
- AKOS005254232
- A919619
- N-Pyrazin-2-ylthiourea
- 31437-05-5
- DS-12071
- DTXSID60185362
- Thiourea, pyrazinyl-
- MFCD04971717
- TWGSSYKLXJRVDA-UHFFFAOYSA-N
- CS-0036399
- pyrazinyl-2-thiourea
- (Pyrazin-2-yl)thiourea
- Amino(pyrazin-2-ylamino)methane-1-thione
- STL554263
- 1-pyrazin-2-ylthiourea
- DB-068462
- DTXCID70107853
- BBL100469
-
- MDL： MFCD04971717
- Inchi： 1S/C5H6N4S/c6-5(10)9-4-3-7-1-2-8-4/h1-3H,(H3,6,8,9,10)
- InChI Key： TWGSSYKLXJRVDA-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=NC=CN=1
Computed Properties
- Exact Mass: 154.03100
- Monoisotopic Mass: 154.031317
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 95.9
Experimental Properties
- Density: 1.482
- Boiling Point: 311.6°C at 760 mmHg
- Flash Point: 142.3°C
- Refractive Index: 1.761
- PSA: 95.92000
- LogP: 0.90540
pyrazin-2-ylthiourea Security Information
- Signal Word：Warning
- Hazard Statement： H302-H319
- Warning Statement： P305+P351+P338
- Storage Condition：Sealed in dry,Room Temperature
pyrazin-2-ylthiourea Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
pyrazin-2-ylthiourea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD057-100mg |
pyrazin-2-ylthiourea |
31437-05-5 | 97% | 100mg |
61CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD057-250mg |
pyrazin-2-ylthiourea |
31437-05-5 | 97% | 250mg |
132CNY | 2021-05-08 | |
| Ambeed | A303688-250mg |
1-(Pyrazin-2-yl)thiourea |
31437-05-5 | 97% | 250mg |
$6.0 | 2025-02-21 | |
| Ambeed | A303688-1g |
1-(Pyrazin-2-yl)thiourea |
31437-05-5 | 97% | 1g |
$13.0 | 2025-02-21 | |
| Ambeed | A303688-5g |
1-(Pyrazin-2-yl)thiourea |
31437-05-5 | 97% | 5g |
$46.0 | 2025-02-21 | |
| Ambeed | A303688-25g |
1-(Pyrazin-2-yl)thiourea |
31437-05-5 | 97% | 25g |
$171.0 | 2025-02-21 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD057-5g |
pyrazin-2-ylthiourea |
31437-05-5 | 97% | 5g |
560.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OD057-1g |
pyrazin-2-ylthiourea |
31437-05-5 | 97% | 1g |
147.0CNY | 2021-07-13 | |
| Chemenu | CM252131-25g |
1-(Pyrazin-2-yl)thiourea |
31437-05-5 | 95%+ | 25g |
$172 | 2023-02-18 | |
| Chemenu | CM252131-10g |
1-(Pyrazin-2-yl)thiourea |
31437-05-5 | 95%+ | 10g |
$490 | 2021-08-04 |
pyrazin-2-ylthiourea Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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